molecular formula C30H36BrN5O5 B8343150 2-Bromoergosine CAS No. 62064-57-7

2-Bromoergosine

Cat. No.: B8343150
CAS No.: 62064-57-7
M. Wt: 626.5 g/mol
InChI Key: ZHEPNHAJLHOAGI-YHGLXGIHSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Bromoergosine is a brominated derivative of ergosine, an ergot alkaloid naturally produced by fungi of the genus Claviceps. Ergot alkaloids are known for their complex polycyclic structures and diverse biological activities, particularly in modulating neurotransmitter receptors (e.g., serotonin, dopamine).

Properties

CAS No.

62064-57-7

Molecular Formula

C30H36BrN5O5

Molecular Weight

626.5 g/mol

IUPAC Name

(6aR,9R)-5-bromo-N-[(1S,2S,4R,7S)-2-hydroxy-4-methyl-7-(2-methylpropyl)-5,8-dioxo-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide

InChI

InChI=1S/C30H36BrN5O5/c1-15(2)11-22-27(38)35-10-6-9-23(35)30(40)36(22)28(39)29(3,41-30)33-26(37)16-12-18-17-7-5-8-20-24(17)19(25(31)32-20)13-21(18)34(4)14-16/h5,7-8,12,15-16,21-23,32,40H,6,9-11,13-14H2,1-4H3,(H,33,37)/t16-,21-,22+,23+,29-,30+/m1/s1

InChI Key

ZHEPNHAJLHOAGI-YHGLXGIHSA-N

Isomeric SMILES

CC(C)C[C@H]1C(=O)N2CCC[C@H]2[C@]3(N1C(=O)[C@](O3)(C)NC(=O)[C@H]4CN([C@@H]5CC6=C(NC7=CC=CC(=C67)C5=C4)Br)C)O

Canonical SMILES

CC(C)CC1C(=O)N2CCCC2C3(N1C(=O)C(O3)(C)NC(=O)C4CN(C5CC6=C(NC7=CC=CC(=C67)C5=C4)Br)C)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Brominated Compounds

Structural and Functional Group Analysis

The table below compares 2-bromoergosine with three brominated analogs: 2-bromoacetophenone, 5-bromo-2-chlorobenzoic acid, and 2-bromopropanamide.

Compound Molecular Formula Molecular Weight (g/mol) Functional Groups Substituent Positions Key Applications
2-Bromoergosine C₃₀H₃₆BrN₅O₅ (inferred) ~642.5 Amide, indole, bromine Position 2 on ergosine core Neuropharmacology research
2-Bromoacetophenone C₈H₇BrO 199.04 Ketone, bromine Ortho position on benzene Organic synthesis intermediate
5-Bromo-2-Cl-benzoic acid C₇H₄BrClO₂ 249.46 Carboxylic acid, Br, Cl Positions 5 (Br) and 2 (Cl) Agrochemicals, drug synthesis
2-Bromopropanamide C₃H₆BrNO 167.99 Amide, bromine Position 2 on propane chain Peptide modification, inhibitors
Key Observations:

Functional Group Diversity: 2-Bromoergosine’s amide and indole moieties distinguish it from simpler brominated aromatics like 2-bromoacetophenone. These groups may enhance its binding affinity to neurological targets compared to ketone-containing analogs . 5-Bromo-2-chlorobenzoic acid’s carboxylic acid and dual halogenation (Br/Cl) confer distinct acidity and reactivity, making it suitable for coupling reactions in agrochemical synthesis, unlike 2-bromoergosine’s alkaloid backbone .

This contrasts with 2-bromoacetophenone, where bromine adjacent to a ketone enhances electrophilicity for nucleophilic substitutions .

2-Bromoacetophenone
  • Reactivity : The electron-withdrawing bromine atom activates the ketone for reactions such as Grignard additions or reductions, making it a versatile intermediate in pharmaceutical synthesis .
  • Crystallography : Studies on related bromoacetamides (e.g., 2-bromoacetamide) reveal robust hydrogen-bonded networks involving the amide group, suggesting that 2-bromoergosine may exhibit similar crystalline stability .
5-Bromo-2-Chlorobenzoic Acid
  • Dual Halogenation : The presence of both Br and Cl substituents enhances lipophilicity, aiding membrane permeability in herbicide formulations. This property is absent in 2-bromoergosine, which likely prioritizes receptor specificity over bioavailability .
2-Bromopropanamide
  • Biological Activity : Brominated amides are explored as protease inhibitors due to their ability to mimic peptide bonds. 2-Bromoergosine’s larger structure may target G-protein-coupled receptors (GPCRs) rather than enzymatic active sites .

Contrasting Properties

Property 2-Bromoergosine 2-Bromoacetophenone 5-Bromo-2-Cl-benzoic acid
Solubility Low (hydrophobic indole) Moderate (polar ketone) High (ionizable COOH)
Synthetic Utility Limited (complex structure) High (simple reactivity) Moderate (coupling agent)
Biological Target Neurological receptors Electrophilic intermediates Enzymes, herbicides

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.